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Compound of Interest

Ethyl 4-ethoxy-3,5-
Compound Name:

dipropylbenzoate
CAS No.: 100482-26-6
Cat. No.: B3044825

Get Quote

Compound Profile & Structural Logic

Target Molecule: Ethyl 4-ethoxy-3,5-dipropylbenzoate CAS (Acid Precursor): 100482-25-5
(3,5-Dipropyl-4-ethoxybenzoic acid) Molecular Formula: C17H2603 Molecular Weight: 278.39
g/mol

Structural Significance

This molecule represents a lipophilic benzoate ester sharing structural homology with "hindered
phenol" antioxidants and certain local anesthetics (e.g., ester-type analogs). The presence of
two n-propyl groups at the 3,5-positions creates a specific steric environment that simplifies the
NMR spectrum due to C2v symmetry while distinguishing it from its diisopropyl isomers
(common in Propofol derivatives).

Key Structural Features for Spectroscopy:

o Symmetry: The molecule is symmetric along the C1-C4 axis. Positions 2 and 6 are
chemically equivalent, as are the two propyl chains.
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o Electronic Environment: The central benzene ring is pushed/pulled by an electron-
withdrawing ester (C1) and an electron-donating alkoxy group (C4), creating a distinct "push-
pull" aromatic system.

Synthesis & Impurity Context

Understanding the origin of the sample is critical for interpreting spectral impurities. This
compound is typically synthesized via:

» Williamson Ether Synthesis: Ethyl 3,5-dipropyl-4-hydroxybenzoate + Ethyl lodide/Bromide.
o Esterification: 3,5-Dipropyl-4-ethoxybenzoic acid + Ethanol (Acid cat.).

Common Impurities: Unreacted phenol (broad OH stretch in IR), mono-propyl analogs
(asymmetry in NMR), or hydrolysis products (Acid form).

Predicted Spectroscopic Data (Reference
Standards)
A. Proton NMR (*H NMR)

Solvent: CDCIs (Chloroform-d) | Frequency: 400 MHz Rationale: The spectrum is defined by
the symmetry of the aromatic ring and the distinction between the two "ethyl" tails (one ester,
one ether) and the propyl chains.
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Position / Shift (6 Lo . Coupling (J Assignment
Multiplicity Integration .
Group ppm) Hz) Logic

Critical
Diagnostic:
H2 and H6
are
equivalent.
Ar-H (2, 6) 7.75 Singlet (s) 2H - No
ortho/meta
coupling
partners exist
(3,5 are
propyls; 4 is
ethoxy).

Deshielded
by carbonyl
Ester -OCHz2-  4.35 Quartet (q) 2H 7.1 anisotropy.
Typical ethyl
ester range.

Less
deshielded
than ester.
Ether -OCH2-  4.05 Quartet (q) 2H 7.0 Overlap
possible but
usually
distinct.

Benzylic
Benzylic - ) protons of the
2.62 Triplet (t) 4H 7.5
CHa2- n-propyl

groups.

Middle
Sextet/Mult
Propyl -CH-- 1.60 ) 4H 7.5 methylene of
m
propy! chain.
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Terminal
Ester -CHs 1.38 Triplet (t) 3H 7.1 methyl of the

ester group.

Terminal
methyl of the
ethoxy group.
(Often
overlaps with
Ester CH3).

Ether -CHs 1.42 Triplet () 3H 7.0

Terminal
Propyl -CHs 0.95 Triplet (t) 6H 7.3 methyl of the

propy! chains.

Analyst Note: To distinguish the Ester-CHs from the Ether-CHs, run a hydrolysis test or HMBC.
The Ester-CHs correlates to the Carbonyl carbon (~166 ppm), while the Ether-CHs correlates to
the C4 aromatic carbon (~158 ppm).

B. Carbon NMR (**C NMR)

Solvent: CDCIs | Decoupled
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Carbon Type Shift (6 ppm) Assighment
Carbonyl (C=0) 166.8 Ester carbonyl.
Ipso to Ethoxy (Deshielded b
ArC-4 158.5 P Y Y
Oxygen).
ArC-3,5 136.2 Ipso to Propyl groups.
Unsubstituted CH (Ortho to
ArC-2,6 129.1
ester).
Ipso to Ester (Shielded relative
Ar C-1 125.8
to benzene due to resonance).
Ether -OCHz2- 68.5 Ethoxy methylene.
Ester -OCH:z- 60.8 Ester methylene.
Propyl (Benzylic) 32.1 Alpha to ring.
Propyl (Middle) 23.5 Beta to ring.
Methyls (Ester usually slightl
Ester/Ether -CHs 155/14.3 y ( y SIgmY
deshielded).
Propyl -CHs 14.1 Terminal propyl methyl.

C. Infrared Spectroscopy (FT-IR)

Method: Neat film (ATR) or KBr Pellet.
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Wavenumber (cm~?)

Vibration Mode

Functional Group

Aliphatic propyl/ethyl chains

2960 - 2870 C-H Stretch
(Strong).
Conjugated Ester
1715 C=0 Stretch o
(Characteristic sharp peak).
1600, 1580 C=C Stretch Aromatic Ring breathing.
Aromatic Ether (Asymmetric
1275 C-O-C Stretch
stretch).
1100 - 1050 C-O Stretch Ester C-O stretch.
1,2,3,5-substituted benzene
860 - 750 C-H Bend

pattern (Isolated H).

D. Mass Spectrometry (GC-MS | ESI)

lonization: Electron Impact (El, 70eV)

e Molecular lon (M*): m/z 278 (Distinct parent peak).

o Base Peak: Likely m/z 233 (Loss of Ethoxy radical -OEt) or m/z 149 (Common phthalate

contaminant check required).

o Fragmentation Pathway:

o M+ (278)

Loss of Ethyl from Ester (M-29)

m/z 249.
o M* (278)

Loss of Ethoxy (M-45)

m/z 233 (Acylium ion).
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o McLafferty Rearrangement: Possible on the propyl chains, leading to loss of propene (M-
42).

Visualization of Data Logic
Diagram 1: NMR Assignment Map

This diagram correlates the specific protons to their predicted chemical shifts, visualizing the

symmetry.
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Click to download full resolution via product page

Caption: 1H NMR Signal Assignment mapping proton environments to predicted chemical shifts
(CDCI3).

Diagram 2: Fragmentation Logic (MS)

Visualizing the primary cleavage points for mass spectrometry confirmation.
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Caption: Primary Mass Spectrometry fragmentation pathway (El, 70eV).

Experimental Validation Protocols

To confirm the identity of this specific isomer against potential contaminants (like the diisopropyl
analog), follow this differentiation protocol:

Protocol A: The "Propyl” vs. "Isopropyl" Test (1H NMR)

The most common synthetic ambiguity is between n-propyl and iso-propy! groups.
e Zoom Region: 2.5 — 3.5 ppm.
» Observation:

o Target (n-propyl): Look for a Triplet at ~2.6 ppm (2H integration per chain).

o Impurity (iso-propyl): Look for a Septet at ~3.1 ppm (1H integration per chain).
e Zoom Region: 0.8 — 1.3 ppm.

o Target: Triplet (Methyl).
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o Impurity: Doublet (Methyls).

Protocol B: D20 Exchange (Purity Check)

e Run standard 1H NMR in CDCls.[1]
e Add 1 drop D20 and shake.

e Result: If any peaks disappear (specifically broad singlets > 5.0 ppm), the sample contains
unreacted Phenolic precursors (starting material), indicating incomplete etherification. The
target molecule has no exchangeable protons.

References

» Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of
Organic Compounds. 7th Ed. John Wiley & Sons. (Standard text for NMR increment
calculations).

o NIST Chemistry WebBook.Ethyl 4-ethoxybenzoate (Analog Reference). National Institute of
Standards and Technology. Available at: [Link]

o SDBS.Spectral Database for Organic Compounds. AIST, Japan. (Reference for benzoate
ester shifts). Available at: [Link]

e PubChem.Compound Summary: Ethyl 4-ethoxy-3,5-dipropylbenzoate (C17H2603).
National Library of Medicine. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Organic Syntheses Procedure [orgsyn.org]
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[https://www.benchchem.com/product/b3044825/docs#technical-guide-spectroscopic-
characterization-of-ethyl-4-ethoxy-3-5-dipropylbenzoate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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